2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide
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Description
2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C25H21N5O2S and its molecular weight is 455.54. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Radiolabeling for Study of Metabolism
Compounds with structural similarities to 2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide, such as chloroacetanilide herbicides, have been studied for their metabolism and mode of action through radiosynthesis and radiolabeling techniques. These methods facilitate the tracking and understanding of the metabolic pathways and environmental fate of such compounds (Latli & Casida, 1995).
Antiviral and Antimicrobial Applications
Amino acid derivatives that share functional groups or structural elements with the compound have been synthesized and evaluated for their antiviral activities, notably against HIV. The research indicates potential pathways for developing novel antiviral agents using similar molecular frameworks (Hamad et al., 2010). Additionally, some derivatives have shown promising antibacterial and antifungal activities, suggesting the utility of such compounds in antimicrobial drug development (Debnath & Ganguly, 2015).
Cancer Research and Therapeutic Agents
Research into derivatives and analogs of the compound has highlighted their potential as anticancer agents. Studies have synthesized and evaluated various derivatives for their cytotoxic effects against different human cancer cell lines, revealing significant potential in cancer therapy (Aliabadi et al., 2010). These findings underscore the importance of structural analogs in the development of new therapeutic options for cancer treatment.
Enzyme Inhibition for Therapeutic Applications
Further studies have explored the enzyme inhibitory properties of structurally related compounds, targeting specific receptors and enzymes for potential therapeutic applications, including the treatment of neurological disorders and metabolic diseases. The strategic modification of the core structure to enhance enzyme binding affinity and selectivity has been a key focus, demonstrating the versatility of these compounds in drug design (Shukla et al., 2012).
Properties
IUPAC Name |
2-[[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N5O2S/c1-32-19-13-11-18(12-14-19)30-24(21-15-26-22-10-6-5-9-20(21)22)28-29-25(30)33-16-23(31)27-17-7-3-2-4-8-17/h2-15,26H,16H2,1H3,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKAFYOPIRXVAKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=CC=C3)C4=CNC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.